PeriplocosideN
PeriplocosideN
Brand Name:
Vulcanchem
CAS No.:
39946-41-3
VCID:
VC0150455
InChI:
InChI=1S/C27H44O6/c1-15-24(30)22(29)14-23(32-15)33-16(2)27(31)12-9-21-19-6-5-17-13-18(28)7-10-25(17,3)20(19)8-11-26(21,27)4/h5,15-16,18-24,28-31H,6-14H2,1-4H3/t15-,16+,18+,19-,20+,21+,22-,23+,24-,25+,26+,27+/m1/s1
SMILES:
CC1C(C(CC(O1)OC(C)C2(CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)O)O)O
Molecular Formula:
C27H44O6
Molecular Weight:
464.6 g/mol
PeriplocosideN
CAS No.: 39946-41-3
Reference Standards
VCID: VC0150455
Molecular Formula: C27H44O6
Molecular Weight: 464.6 g/mol
CAS No. | 39946-41-3 |
---|---|
Product Name | PeriplocosideN |
Molecular Formula | C27H44O6 |
Molecular Weight | 464.6 g/mol |
IUPAC Name | (2R,3S,4R,6S)-6-[(1S)-1-[(3S,8R,9S,10R,13S,14S,17R)-3,17-dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethoxy]-2-methyloxane-3,4-diol |
Standard InChI | InChI=1S/C27H44O6/c1-15-24(30)22(29)14-23(32-15)33-16(2)27(31)12-9-21-19-6-5-17-13-18(28)7-10-25(17,3)20(19)8-11-26(21,27)4/h5,15-16,18-24,28-31H,6-14H2,1-4H3/t15-,16+,18+,19-,20+,21+,22-,23+,24-,25+,26+,27+/m1/s1 |
Standard InChIKey | MQSVACYEBUOKAY-NOQMFQFLSA-N |
Isomeric SMILES | C[C@@H]1[C@H]([C@@H](C[C@@H](O1)O[C@@H](C)[C@]2(CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4(CC[C@@H](C5)O)C)C)O)O)O |
SMILES | CC1C(C(CC(O1)OC(C)C2(CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)O)O)O |
Canonical SMILES | CC1C(C(CC(O1)OC(C)C2(CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)O)O)O |
PubChem Compound | 15608626 |
Last Modified | Nov 11 2021 |
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